2-benzyl-N-(1-methyl-1H-1,2,3-triazol-4-yl)-1,3-thiazole-4-carboxamide
Overview
Description
2-benzyl-N-(1-methyl-1H-1,2,3-triazol-4-yl)-1,3-thiazole-4-carboxamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential as a drug candidate for various diseases. This compound has shown promising results in scientific research in terms of its mechanism of action, biochemical and physiological effects, and future directions for further study.
Mechanism of Action
The mechanism of action of 2-benzyl-N-(1-methyl-1H-1,2,3-triazol-4-yl)-1,3-thiazole-4-carboxamide involves the inhibition of specific enzymes and proteins involved in disease processes. For example, it has been shown to inhibit the activity of matrix metalloproteinases (MMPs) which play a role in cancer metastasis. It has also been shown to inhibit the activity of acetylcholinesterase (AChE) which is involved in Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that 2-benzyl-N-(1-methyl-1H-1,2,3-triazol-4-yl)-1,3-thiazole-4-carboxamide has various biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-benzyl-N-(1-methyl-1H-1,2,3-triazol-4-yl)-1,3-thiazole-4-carboxamide in lab experiments is its specificity for certain enzymes and proteins. This allows for targeted inhibition of disease processes. However, one limitation is its potential toxicity and lack of selectivity for other enzymes and proteins.
Future Directions
There are many future directions for the study of 2-benzyl-N-(1-methyl-1H-1,2,3-triazol-4-yl)-1,3-thiazole-4-carboxamide. One direction is the development of more selective and less toxic analogs of the compound. Another direction is the study of its potential use in combination with other drugs for enhanced efficacy. Additionally, further studies are needed to fully understand its mechanism of action and potential use in other diseases.
Scientific Research Applications
2-benzyl-N-(1-methyl-1H-1,2,3-triazol-4-yl)-1,3-thiazole-4-carboxamide has been extensively studied for its potential use as a drug candidate for various diseases such as cancer, Alzheimer's disease, and diabetes. Its ability to inhibit certain enzymes and proteins involved in these diseases has been the focus of many scientific studies.
properties
IUPAC Name |
2-benzyl-N-(1-methyltriazol-4-yl)-1,3-thiazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N5OS/c1-19-8-12(17-18-19)16-14(20)11-9-21-13(15-11)7-10-5-3-2-4-6-10/h2-6,8-9H,7H2,1H3,(H,16,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCKPZILWHCPPIM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=N1)NC(=O)C2=CSC(=N2)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N5OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![rel-(2R,3R)-3-[4-(3-methoxypropyl)-1-piperazinyl]-2,3-dihydrospiro[indene-1,4'-piperidin]-2-ol bis(trifluoroacetate) (salt)](/img/structure/B4257967.png)
![N-[2-(3-methyl-2-pyridinyl)ethyl]-N'-(2-thienylmethyl)[1,2,5]oxadiazolo[3,4-b]pyrazine-5,6-diamine](/img/structure/B4257980.png)
![4-(1,3-dimethyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]pyrimidin-2-amine](/img/structure/B4257987.png)
![1-{[3-(4-thiomorpholinylcarbonyl)-1H-pyrazol-5-yl]methyl}-1H-benzimidazole](/img/structure/B4257990.png)
![N-(3-{[3-(3-methoxypropyl)piperidin-1-yl]carbonyl}phenyl)butanamide](/img/structure/B4258002.png)
![1-acetyl-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine](/img/structure/B4258010.png)
![N-[4-(2-fluorophenoxy)phenyl]-1-[3-(2-methyl-1H-imidazol-1-yl)propanoyl]-4-piperidinecarboxamide](/img/structure/B4258013.png)
![3-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-N-(4-fluorobenzyl)propanamide](/img/structure/B4258021.png)
![N-[2-(2-ethoxyphenoxy)ethyl]-2-(1-ethylpiperidin-4-yl)-N-methylacetamide](/img/structure/B4258031.png)
![N-{[5-(methoxymethyl)-2-furyl]methyl}-N-[(1-methyl-4-piperidinyl)methyl]-2-phenylethanamine](/img/structure/B4258034.png)
![5-(4-acetyl-1,4-diazepan-1-yl)-6-(1-azepanyl)[1,2,5]oxadiazolo[3,4-b]pyrazine](/img/structure/B4258040.png)
![5-[(4-chloro-3,5-dimethylphenoxy)methyl]-N-(2-methoxyethyl)-N-methyl-3-isoxazolecarboxamide](/img/structure/B4258047.png)
![(2,1,3-benzothiadiazol-5-ylmethyl)[2-(4-methoxyphenyl)ethyl][(1-methyl-4-piperidinyl)methyl]amine](/img/structure/B4258051.png)